N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C13H13N3O2/c17-11-5-8-3-1-2-4-10(8)12(11)16-13(18)9-6-14-15-7-9/h1-4,6-7,11-12,17H,5H2,(H,14,15)(H,16,18)/t11-,12+/m1/s1
• InChI Key: RPINKMDGQHGKNW-NEPJUHHUSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NC(=O)C3=CNN=C3)O
• Isomeric SMILES: C1[C@H]([C@H](C2=CC=CC=C21)NC(=O)C3=CNN=C3)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1H-pyrazole-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, HPIP, and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HPIP involves its binding to GPCRs, which leads to the activation of downstream signaling pathways. This activation can result in various biochemical and physiological effects, including changes in intracellular calcium levels, cAMP production, and gene expression. The specific effects of HPIP depend on the type of GPCR it binds to and the downstream signaling pathways that are activated.
Biochemical and Physiological Effects:
HPIP has been found to have various biochemical and physiological effects, including its ability to modulate GPCR signaling pathways. This modulation can result in changes in intracellular calcium levels, cAMP production, and gene expression. HPIP has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

HPIP has several advantages for lab experiments, including its high affinity and selectivity for GPCRs, its ability to modulate downstream signaling pathways, and its neuroprotective effects. However, there are also some limitations to using HPIP in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of HPIP, including its potential use as a therapeutic agent for neurodegenerative diseases, its role in GPCR signaling pathways, and its potential use in drug discovery. Further studies are needed to fully understand the mechanism of action of HPIP and its potential applications in scientific research. Additionally, the development of new synthetic methods for HPIP may lead to improved yields and purity, making it more accessible for research purposes.

Synthesis Methods

The synthesis method for HPIP involves the reaction of 2,3-dihydro-1H-indene-2-carboxylic acid with hydrazine hydrate and acetic anhydride. The resulting product is then treated with hydrochloric acid to yield the final product, N-[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-1H-pyrazole-4-carboxamide. This synthesis method has been optimized for high yield and purity and has been used in various scientific studies.

Scientific Research Applications

HPIP has been found to have various scientific research applications, including its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a crucial role in various physiological processes, including neurotransmission, hormone secretion, and immune response. HPIP has been shown to bind to GPCRs with high affinity and selectivity, making it a promising tool for studying GPCR signaling pathways.